Cas no 52606-31-2 (1,3-dihydroxy-6-methoxy-9H-xanthen-9-one)

• Product Name: 1,3-dihydroxy-6-methoxy-9H-xanthen-9-one
• CAS No: 52606-31-2
• MF: C₁₄H₁₀O₅
• MW: 258.226204395294
• CID: 2066501
• PubChem ID: 46866697
• Update Time: 2025-04-21

1,3-dihydroxy-6-methoxy-9H-xanthen-9-one Chemical and Physical Properties

Names and Identifiers

• 1,3-dihydroxy-6-methoxy-9H-xanthen-9-one
• 1,3-dihydroxy-6-methoxy-9H-xanthone
• 1,3-dihydroxy-6-methoxy-xanthen-9-one
• 1,3-dihydroxy-6-methoxyanthone
• 1,3-dihydroxy-6-methoxyxanthone
• Isogentisin (Dihydroxy-1,3-methoxy-7-xanthon)
• 1,3-dihydroxy-6-methoxyxanthen-9-one
• SCHEMBL5446446
• DTXSID00676981
• CHEMBL2029701
• 52606-31-2

• Inchi： 1S/C14H10O5/c1-18-8-2-3-9-11(6-8)19-12-5-7(15)4-10(16)13(12)14(9)17/h2-6,15-16H,1H3
• InChI Key： FBCJENFSGKDPKE-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=C(C=2C(C2C=CC(=CC1=2)OC)=O)O)O

Computed Properties

• Exact Mass: 258.05282342g/mol
• Monoisotopic Mass: 258.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Xanthones
• Xanthones